METHYL2-[(1-BENZYLINDAZOL-3-YL)OXY]ACETATE

• IUPAC Name: methyl 2-(1-benzylindazol-3-yl)oxyacetate
• InChI: InChI=1S/C17H16N2O3/c1-21-16(20)12-22-17-14-9-5-6-10-15(14)19(18-17)11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3
• InChI Key: FSMVOBYUTWCDEE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=NN(C2=CC=CC=C21)CC3=CC=CC=C3
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

METHYL2-[(1-BENZYLINDAZOL-3-YL)OXY]ACETATE is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Bendazac and its salts and esters, including Bendazac methyl ester, have been studied for their chemical properties and potential clinical applications (Runti & Baiocchi, 1986).

• It has anti-inflammatory effects which differ from or complement those of corticosteroids. This property has been explored for dermatological preparations (Lisciani, Feo, Cioli, & Putzolu, 1975).

• Bendazac has been used in studies investigating its ability to inhibit the glycation of human lens crystallins, suggesting a potential role in cataract treatment (Marques, Ramalho, Pereira, & Mota, 1995).

• Its radical scavenger activity has been explored, showing potential in the treatment of cataracts and inflammatory disorders (Guglielmotti et al., 1995).

• Bendazac has been evaluated for its potential in the management of cataracts, particularly in stabilizing the progression of lens opacification (Balfour & Clissold, 1990).

• It has shown efficacy in protecting against retinal damage induced by intense light in rats, suggesting a potential therapeutic value in certain retinal conditions (Scorza Barcellona et al., 1991).

• Bendazac has been investigated for its ability to prevent protein denaturation in various conditions, including cataracts (Lewis, Rixon, & Harding, 1986).